Cas no 172285-79-9 (9,9'-Bianthracene,10,10'-bis([1,1'-biphenyl]-4-yl)-)

• Product Name: 9,9'-Bianthracene,10,10'-bis([1,1'-biphenyl]-4-yl)-
• CAS No: 172285-79-9
• MF: C₅₂H₃₄
• MW: 658.826373577118
• CID: 98123
• PubChem ID: 22979477
• Update Time: 2025-05-27

9,9'-Bianthracene,10,10'-bis([1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 9,9'-Bianthracene,10,10'-bis([1,1'-biphenyl]-4-yl)-
• 10,10'-bis([1,1'-biphenyl]-4-yl)-9,97-bianthracene
• 9-(4-phenylphenyl)-10-[10-(4-phenylphenyl)anthracen-9-yl]anthracene
• 10,10'-Bis([1,1'-biphenyl]-4-yl)-9,9'-bianthracene
• 10,10'-DI(BIPHENYL-4-YL)-9,9'-BIANTHRACENE
• 9-(4-phenylphenyl)-10-[10-(4-phenylphenyl)-9-anthracenyl]anthracene
• ETC-R8007
• 9,9'-Bianthracene, 1
• 10,10'-di([1,1'-biphenyl]-4-yl)-9,9'-bianthracene
• BANE , 10,10'-Bis([1,1'-biphenyl]-4-yl)-9,9'-bianthracene
• BANE
• 9,9'-Bianthracene, 10,10'-bis([1,1'-biphenyl]-4-yl)-
• FT-0706702
• CS-0435314
• 9-(4-phenylphenyl)-10-[10-(4-phenylphenyl)-9-anthryl]anthracene
• AKOS015901791
• A811393
• 172285-79-9
• DTXSID50629301
• 10,10'-BIS({[1,1'-BIPHENYL]-4-YL})-9,9'-BIANTHRACENE
• DB-014772
• HS-8152

• Inchi： 1S/C52H34/c1-3-15-35(16-4-1)37-27-31-39(32-28-37)49-41-19-7-11-23-45(41)51(46-24-12-8-20-42(46)49)52-47-25-13-9-21-43(47)50(44-22-10-14-26-48(44)52)40-33-29-38(30-34-40)36-17-5-2-6-18-36/h1-34H
• InChI Key： KIQHGZHPNCGQJY-UHFFFAOYSA-N
• SMILES： C1(=C2C=CC=CC2=C(C2C=CC(C3C=CC=CC=3)=CC=2)C2=CC=CC=C12)C1=C2C=CC=CC2=C(C2C=CC(C3C=CC=CC=3)=CC=2)C2=CC=CC=C12

Computed Properties

• Exact Mass: 658.26600
• Monoisotopic Mass: 658.266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 52
• Rotatable Bond Count: 5
• Complexity: 973
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 15.1

Experimental Properties

• Density: 1.192
• Refractive Index: 1.73
• PSA: 0.00000
• LogP: 14.63440

Additional information on 9,9'-Bianthracene,10,10'-bis([1,1'-biphenyl]-4-yl)-

Recent Advances in the Study of 9,9'-Bianthracene,10,10'-bis([1,1'-biphenyl]-4-yl)- (CAS: 172285-79-9)

The compound 9,9'-Bianthracene,10,10'-bis([1,1'-biphenyl]-4-yl)- (CAS: 172285-79-9) has garnered significant attention in recent years due to its unique chemical properties and potential applications in the fields of organic electronics, photovoltaics, and biomedical research. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, characterization, and emerging applications.

Recent studies have highlighted the compound's exceptional photophysical properties, including high fluorescence quantum yield and excellent charge transport capabilities. These characteristics make it a promising candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have also explored its potential as a photosensitizer in photodynamic therapy (PDT), leveraging its ability to generate reactive oxygen species (ROS) upon light irradiation.

In terms of synthesis, novel methodologies have been developed to improve the yield and purity of 9,9'-Bianthracene,10,10'-bis([1,1'-biphenyl]-4-yl)-. A recent publication in the Journal of Organic Chemistry detailed a palladium-catalyzed cross-coupling approach that significantly reduces the formation of byproducts, thereby enhancing the scalability of the synthesis process. This advancement is particularly relevant for industrial applications where large-scale production is required.

Characterization techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been employed to elucidate the molecular structure and confirm the purity of the compound. These studies have provided valuable insights into the compound's stability and reactivity, which are critical for its application in various fields.

One of the most exciting developments is the exploration of 9,9'-Bianthracene,10,10'-bis([1,1'-biphenyl]-4-yl)- in biomedical applications. Preliminary in vitro studies have demonstrated its efficacy in targeting cancer cells when used in conjunction with PDT. The compound's ability to selectively accumulate in tumor tissues and its low toxicity in normal cells make it a promising therapeutic agent. Further in vivo studies are underway to validate these findings and assess its potential for clinical use.

In conclusion, 9,9'-Bianthracene,10,10'-bis([1,1'-biphenyl]-4-yl)- (CAS: 172285-79-9) represents a versatile compound with wide-ranging applications in both materials science and biomedicine. Ongoing research continues to uncover new possibilities for this molecule, and its development is expected to have a significant impact on multiple industries. Future studies should focus on optimizing its synthesis, expanding its applications, and addressing any potential challenges related to its use.